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Compound of Interest

Compound Name: Bis(2-nitrophenyl) disulfide

Cat. No.: B044180 Get Quote

For Immediate Release

[City, State] – [Date] – Bis(2-nitrophenyl) disulfide, a key organosulfur intermediate in various

synthetic applications, presents a significant area of study regarding its thermochemical

stability and decomposition characteristics. This technical guide offers an in-depth overview for

researchers, scientists, and drug development professionals, summarizing its known

physicochemical properties and providing standardized protocols for its thermal analysis. While

specific experimental thermochemical data is not widely available in published literature, this

document serves as a comprehensive resource for initiating and conducting such

investigations.

The presence of nitro functional groups and a disulfide linkage within the molecular structure of

Bis(2-nitrophenyl) disulfide suggests a predisposition to energetic decomposition upon

thermal stress. A thorough understanding of its thermal behavior is paramount for ensuring safe

handling, storage, and application in research and manufacturing.

Physicochemical Properties
A summary of the known physical and chemical properties of Bis(2-nitrophenyl) disulfide is

presented in Table 1. This data provides a foundational understanding of the compound's

characteristics.
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Property Value Reference(s)

CAS Number 1155-00-6

Molecular Formula C₁₂H₈N₂O₄S₂

Molecular Weight 308.33 g/mol

Appearance Yellow to green powder

Melting Point 194-197 °C

Boiling Point 441.9 °C at 760 mmHg

Density 1.52 g/cm³

Thermochemical Stability and Decomposition
Analysis
The thermal stability of a compound is critical for its safe handling and use. While specific

experimental data from Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) for Bis(2-nitrophenyl) disulfide is not readily found in the public domain,

the following sections detail standardized protocols to determine these crucial parameters.

Experimental Protocols
Thermogravimetric Analysis (TGA)

TGA is an essential technique for determining the thermal stability and decomposition profile of

a material by measuring its mass change as a function of temperature in a controlled

atmosphere.

Objective: To determine the onset temperature of decomposition, the temperature of maximum

decomposition rate, and the residual mass of Bis(2-nitrophenyl) disulfide.

Apparatus: A calibrated Thermogravimetric Analyzer.

Procedure:
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Accurately weigh 5-10 mg of Bis(2-nitrophenyl) disulfide into a suitable TGA pan (e.g.,

alumina, platinum).

Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-

50 mL/min) to provide an inert atmosphere.

Heat the sample from ambient temperature to a final temperature (e.g., 500 °C) at a constant

heating rate (e.g., 10 °C/min).

Record the mass loss of the sample as a function of temperature.

The resulting TGA curve (mass vs. temperature) and its first derivative (DTG curve) will

provide the key decomposition temperatures.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal transitions in a material as a

function of temperature. It can identify melting points, phase transitions, and exothermic

decomposition events, and quantify the enthalpy of these processes.

Objective: To determine the melting point, enthalpy of fusion, and the onset temperature and

enthalpy of decomposition of Bis(2-nitrophenyl) disulfide.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

Accurately weigh 2-5 mg of Bis(2-nitrophenyl) disulfide into a hermetically sealed DSC

pan (e.g., aluminum, gold-plated stainless steel). A pinhole in the lid is recommended for

decomposition studies to allow for the escape of gaseous products.

Place the sample pan and an empty reference pan in the DSC cell.

Heat the sample from ambient temperature to a final temperature (e.g., 400 °C) at a constant

heating rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen at 20-50 mL/min).
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Record the differential heat flow between the sample and the reference pan as a function of

temperature.

The resulting DSC thermogram will show endothermic peaks corresponding to melting and

exothermic peaks corresponding to decomposition. Integration of these peaks allows for the

determination of the enthalpy of fusion and decomposition.

Proposed Decomposition Pathway
In the absence of specific experimental studies on the decomposition mechanism of Bis(2-
nitrophenyl) disulfide, a hypothetical pathway can be proposed based on the known

chemistry of nitroaromatic compounds and disulfides. The initial step is likely the homolytic

cleavage of the relatively weak sulfur-sulfur bond, followed by complex radical reactions

involving the nitro groups.
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A proposed thermal decomposition pathway for Bis(2-nitrophenyl) disulfide.

Experimental Workflow for Thermal Analysis
The logical flow for a comprehensive thermal analysis of Bis(2-nitrophenyl) disulfide would

involve a series of steps to ensure data accuracy and safety.
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Workflow for the thermal analysis of Bis(2-nitrophenyl) disulfide.

Conclusion
This technical guide provides a framework for understanding and investigating the

thermochemical stability and decomposition of Bis(2-nitrophenyl) disulfide. While direct

experimental data remains elusive in the current literature, the provided standardized protocols

for TGA and DSC offer a clear path for researchers to generate this critical information. A

systematic thermal analysis, as outlined, is essential for the safe and effective utilization of this

compound in all research and development endeavors. The proposed decomposition pathway

serves as a theoretical starting point for more detailed mechanistic studies. Further research is

strongly encouraged to populate the existing data gap and enhance the collective

understanding of this important chemical's thermal behavior.
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To cite this document: BenchChem. [Navigating the Thermochemical Landscape of Bis(2-
nitrophenyl) disulfide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044180#bis-2-nitrophenyl-disulfide-thermochemical-
stability-and-decomposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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